2-(4-chlorophenoxy)-N-cyclododecyl-2-methylpropanamide

• Molecular Formula: C22H34ClNO2
• Molecular Weight: 380 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-cyclododecyl-2-methylpropanamide
• InChI: InChI=1S/C22H34ClNO2/c1-22(2,26-20-16-14-18(23)15-17-20)21(25)24-19-12-10-8-6-4-3-5-7-9-11-13-19/h14-17,19H,3-13H2,1-2H3,(H,24,25)
• InChI Key: OTTIVVRBBZAIEJ-UHFFFAOYSA-N
• SMILES: CC(C)(C(=O)NC1CCCCCCCCCCC1)OC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenoxy)-N-cyclododecyl-2-methylpropanamide, also known as CDMA, is a synthetic compound that has been extensively studied for its potential use in various scientific applications. CDMA is a member of the amide family of compounds and is known for its unique chemical properties that make it an ideal candidate for research.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-cyclododecyl-2-methylpropanamide is not fully understood, but it is believed to work by interacting with cell membranes and altering their structure and function. This compound has also been shown to inhibit the activity of certain enzymes, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenoxy)-N-cyclododecyl-2-methylpropanamide has several advantages for use in lab experiments, including its stability and low toxicity. However, this compound also has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for research on 2-(4-chlorophenoxy)-N-cyclododecyl-2-methylpropanamide, including its potential use as a drug delivery agent for the treatment of cancer and other diseases. This compound may also have potential applications in the field of materials science, particularly as a corrosion inhibitor. Further research is needed to fully understand the mechanism of action of this compound and its potential uses in various scientific applications.

Synthesis Methods

2-(4-chlorophenoxy)-N-cyclododecyl-2-methylpropanamide can be synthesized using a variety of methods, including the reaction of cyclododecanone with 4-chlorophenol in the presence of a base. The resulting product is then reacted with 2-bromo-2-methylpropanoyl chloride to form this compound.

Scientific Research Applications

2-(4-chlorophenoxy)-N-cyclododecyl-2-methylpropanamide has been studied extensively for its potential use in various scientific applications, including as a surfactant, a drug delivery agent, and a corrosion inhibitor. This compound has also been studied for its potential use in the treatment of cancer and other diseases.